Chemical Properties, Stability, and Characterization of 6-Amino-2-methylheptanoic Acid: A Technical Guide for Drug Development
Chemical Properties, Stability, and Characterization of 6-Amino-2-methylheptanoic Acid: A Technical Guide for Drug Development
Executive Summary
6-Amino-2-methylheptanoic acid is a non-proteinogenic, aliphatic epsilon-amino acid. Structurally analogous to widely utilized gabapentinoids, it features an extended 7-carbon backbone with an amino group at the C6 position and a methyl substitution at C2[1]. For drug development professionals and formulation scientists, understanding the physicochemical properties and stability profile of this compound is critical. Aliphatic amino acids are highly susceptible to intramolecular cyclization (lactamization)[2]. This whitepaper provides an in-depth analysis of the molecule's structural behavior, degradation kinetics, and field-proven analytical workflows designed to validate its stability.
Molecular Architecture & Physicochemical Properties
The reactivity and physiological behavior of 6-amino-2-methylheptanoic acid are dictated by its spatial geometry. The molecule (C₈H₁₇NO₂) possesses two chiral centers (C2 and C6), resulting in four potential stereoisomers[1]. The spatial separation between the terminal carboxylate and the C6-amine defines its susceptibility to degradation.
Below is a summary of its core quantitative physicochemical properties, synthesized from the [1].
Table 1: Physicochemical Properties of 6-Amino-2-methylheptanoic Acid
| Property | Value | Clinical/Chemical Significance |
| Molecular Formula | C₈H₁₇NO₂ | Defines the epsilon-amino acid backbone. |
| Molecular Weight | 159.23 g/mol | Small molecule; favorable for oral bioavailability. |
| Monoisotopic Mass | 159.1259 Da | Target mass for high-resolution LC-MS/MS[1]. |
| XLogP3 | -1.4 | Highly hydrophilic; suggests poor passive lipid bilayer diffusion without active transport[1]. |
| Topological Polar Surface Area | 63.3 Ų | Optimal for aqueous solubility and hydrogen bonding[1]. |
| Rotatable Bonds | 5 | High conformational flexibility, allowing the chain to fold for intramolecular reactions[1]. |
Stability Profile & Degradation Kinetics
The primary degradation pathway for epsilon-amino acids is intramolecular lactamization[3]. While gamma-amino acids (e.g., gabapentin) readily form 5-membered lactams[4], the extended backbone of 6-amino-2-methylheptanoic acid forces cyclization into a 7-membered azepan-2-one derivative (specifically, 3,7-dimethylazepan-2-one)[5].
Mechanistic Causality
Lactamization is driven by the nucleophilic attack of the unprotonated alkyl amine on the electrophilic carboxylate carbonyl, followed by dehydration[2]. This process is under strict pH and thermodynamic control[4]:
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Zwitterionic Stabilization (pH ~6.0): Near its isoelectric point, the molecule exists predominantly as a zwitterion. The protonated amine (-NH₃⁺) lacks the lone pair necessary for nucleophilic attack, and the deprotonated carboxylate (-COO⁻) is weakly electrophilic. This state confers maximum chemical stability[4].
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Acidic Catalysis (pH < 4.0): The carboxylate becomes protonated (-COOH), significantly increasing its electrophilicity. Even trace amounts of unprotonated amine can trigger cyclization.
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Basic Catalysis (pH > 8.0): The amine is deprotonated (-NH₂), maximizing its nucleophilicity. This state accelerates the cyclization rate exponentially[2].
Although 7-membered ring formation is thermodynamically less favorable than 5-membered ring formation due to transannular strain and entropic penalties, it remains the dominant degradation route under thermal or pH stress[5].
Intramolecular lactamization pathway of 6-amino-2-methylheptanoic acid.
Experimental Workflows (Self-Validating Protocols)
To establish a robust formulation, stability and pH-dependency must be empirically validated. The following protocols are designed as self-validating systems, ensuring that mass balance and objective thermodynamic endpoints are achieved.
Protocol 1: Forced Degradation & Lactamization Kinetics (LC-MS/MS)
This protocol tracks both the disappearance of the parent compound and the appearance of the lactam, ensuring a closed mass-balance loop.
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Buffer Preparation: Prepare 50 mM buffers at pH 2.0 (HCl/KCl), pH 6.0 (Phosphate), and pH 10.0 (Carbonate).
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Sample Spiking: Dissolve 6-amino-2-methylheptanoic acid to a final concentration of 1.0 mg/mL in each buffer matrix.
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Thermal Stress: Aliquot samples into sealed amber glass vials. Incubate at 40°C, 50°C, and 60°C in thermostated chambers to allow for Arrhenius kinetic modeling.
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Sampling & Quenching: Pull vials at days 0, 1, 3, 7, and 14. Immediately quench the reaction by transferring to an ice bath and diluting 1:10 with the LC mobile phase (0.1% Formic acid in Water/Acetonitrile) to protonate the amine and halt further cyclization.
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LC-MS/MS Analysis: Quantify the parent mass (m/z 160.1 [M+H]⁺) against the lactam degradation product (m/z 142.1 [M+H]⁺).
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Kinetic Calculation: Plot ln([Parent]) versus time to extract the first-order rate constant ( k ) for each pH and temperature condition.
Protocol 2: Isoelectric Point (pI) Determination via Potentiometric Titration
Identifying the exact pI is critical for formulating the compound in its most stable zwitterionic state.
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Standardization: Calibrate a high-precision pH meter using NIST-traceable buffers (pH 4.01, 7.00, 10.01).
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Sample Preparation: Dissolve 50 mg of the compound in 50 mL of CO₂-free deionized water (1 mg/mL) under a nitrogen blanket to prevent carbonic acid interference.
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Acidification: Lower the initial pH to 2.0 using 0.1 M HCl to fully protonate the molecule into its cationic state.
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Titration: Titrate with 0.1 M NaOH in 0.05 mL increments under constant magnetic stirring.
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Data Acquisition & Analysis: Record the pH after each addition. Calculate the first derivative ( dpH/dV ) to objectively identify the equivalence points corresponding to pKa1 (carboxylic acid) and pKa2 (amine). Calculate the isoelectric point as pI=(pKa1+pKa2)/2 .
Step-by-step workflow for forced degradation and kinetic stability profiling.
References
-
PubChem Compound Summary for CID 10583996, 6-Amino-2-methylheptanoic acid. National Center for Biotechnology Information.[Link][1]
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Theoretical mechanistic insight into the gabapentin lactamization by an intramolecular attack: Degradation model and stabilization factors. Journal of Pharmaceutical and Biomedical Analysis.[Link][4]
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The Stabilizing Effect of Moisture on the Solid-State Degradation of Gabapentin. Pharmaceutical Research.[Link][2]
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Chemoenzymic Production of Lactams from Aliphatic α,ω-Dinitriles. ACS Publications.[Link][5]
Sources
- 1. 6-Amino-2-methylheptanoic acid | C8H17NO2 | CID 10583996 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. The Stabilizing Effect of Moisture on the Solid-State Degradation of Gabapentin - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Lactam - Wikipedia [en.wikipedia.org]
- 4. Theoretical mechanistic insight into the gabapentin lactamization by an intramolecular attack: Degradation model and stabilization factors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
